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Compound of Interest

Compound Name: 2,4-Dimethoxyaniline

Cat. No.: B045885

Introduction

2,4-Dimethoxyaniline (CAS No: 2735-04-8), also known as 2,4-dimethoxy benzenamine, is an
aromatic amine used primarily in laboratory settings as a chemical intermediate.[1][2] Its
molecular formula is C8BH11NO2, with a molecular weight of 153.18 g/mol .[3] Due to its
chemical properties and potential health hazards, a thorough understanding of its safety,
handling, and toxicity is crucial for researchers, scientists, and professionals in drug
development. This guide provides an in-depth overview of these aspects, compiling quantitative
data and outlining essential protocols.

Physical and Chemical Properties

2,4-Dimethoxyaniline is a solid that appears as dark brown or black crystals.[1][4] It is
sensitive to light and air, necessitating proper storage conditions.[3] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 2735-04-8 [11[3]
Molecular Formula C8H11NO2 [3]

Molecular Weight 153.18 g/mol [5]
Appearance Dark brown / Black solid [1112114]
Melting Point 33-37 °C (91.4-98.6 °F) [1][6]

Flash Point > 109 °C (> 228.2 °F) [1][6]

Vapor Pressure 0.02 hPa @ 20 °C [1]

Density 1.075 g/mL at 25 °C [6]

Water Solubility 7 g/L (20 °C) [7]

o Soluble in benzene, ether, and
Other Solubilities
alcohol

Toxicity and Hazard Information

2,4-Dimethoxyaniline is classified as hazardous and requires careful handling. The primary
routes of exposure are inhalation, skin contact, and ingestion.

Summary of GHS Hazards

The compound is categorized with multiple hazard classifications under the Globally
Harmonized System (GHS).
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Hazard Hazard Statement .
o Signal Word Reference(s)
Classification (H-code)
Acute Toxicity, Oral H302: Harmful if )
Warning [81[9]
(Category 4) swallowed
Acute Toxicity, Dermal  Harmful in contact )
] ] Warning [3][9]
(Category 4) with skin
Acute Toxicity,
Inhalation (Category Harmful if inhaled Warning [319]
4)
Skin )
] o H315: Causes skin ]
Corrosion/Irritation S Warning [819]
irritation
(Category 2)
Eye Damage/Irritation ~ H319: Causes serious ]
o Warning [8119]
(Category 2) eye irritation
STOT, Single

H335: May cause )
Exposure (Category ) o Warning [6][8]
3) respiratory irritation

Acute Toxicity

Quantitative acute toxicity data is available from animal studies.

Test Type Species Route Value Reference(s)

LD50 Rat Oral 464 mg/kg [8][10]

LD50 Mouse Oral 1000 mg/kg [7]
Carcinogenicity

A significant bioassay for carcinogenicity was conducted by the National Cancer Institute (NCI)
on 2,4-dimethoxyaniline hydrochloride, a salt of the compound. The study concluded that
under the conditions of the bioassay, there was no convincing evidence for the carcinogenicity
of the compound in Fischer 344 rats or B6C3F1 mice.[4][11][12] No statistically significant
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differences in tumor incidence at any specific site were observed when dosed animals were
compared to their respective controls.[11][12]

Other Health Effects

e [rritation: The compound is a known irritant to the skin, eyes, and respiratory system.[1][3]

» Methemoglobinemia: Exposure may induce methemoglobinemia, a condition where the level
of methemoglobin in the blood is elevated, impairing oxygen delivery to tissues.[2][4]

Experimental Protocols
Bioassay for Carcinogenicity (NTP TR-171)

The National Cancer Institute conducted a bioassay to determine the potential carcinogenicity
of 2,4-dimethoxyaniline hydrochloride.[11]

Test Substance: 2,4-Dimethoxyaniline hydrochloride (CASRN 54150-69-5).[11]

e Species and Groups: The study used Fischer 344 rats and B6C3F1 mice.[11][12] Groups
consisted of 50 males and 50 females of each species for each dosage, with a control group
of 20 animals for each sex and species.[11][12]

e Administration Route: The compound was administered in the feed.[11][12]
e Dosage Levels:

o Rats: 1,500 ppm (low dose) and 3,000 ppm (high dose).[11][12]

o Mice: 2,500 ppm (low dose) and 5,000 ppm (high dose).[11][12]

e Duration: The compound was administered for 104 weeks to rats and 103 weeks to mice,
followed by a one-week observation period for both species.[11][12]

e Conclusion: The study found no convincing evidence of carcinogenicity under the tested
conditions.[4][12]

Safety and Handling
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Proper safety and handling procedures are mandatory to minimize exposure and risk.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or OSHA's
29 CFR 1910.133 regulations.[1][8]

Skin Protection: Handle with chemical-resistant gloves (inspected prior to use) and wear
protective clothing.[1][8] Contaminated clothing should be removed and washed before
reuse.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1] For nuisance
exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended.[8]

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[8][13]

Avoid the formation of dust and aerosols.[8]

Use only in well-ventilated areas, preferably under a chemical fume hood.[1][8]
Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1][8]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][8]
Keep the container tightly closed.[1][8]

Protect from direct sunlight and air, as the material is light and air-sensitive.[3] Storing under
an inert gas like nitrogen is recommended.[1][3]

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and chloroformates.[1][3]
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Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure. Always consult a physician and show them
the Safety Data Sheet.[8]

Exposure Route Immediate Action Medical Follow-up

Ingestion Rinse mouth with water Do NOT induce vomiting

Rinse with water for 15+ min

Eye Contact Remove contact lenses, if present

Seek immediate medical attention

Skin Contact Wash with soap and water Remove contaminated clothing

Inhalation Move to fresh air Give artificial respiration if not breathing

Click to download full resolution via product page

Caption: First aid procedures for 2,4-dimethoxyaniline exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1][4][8]

» Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,
including carbon oxides and nitrogen oxides (NOx).[3][8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][8]
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Accidental Release Measures (Spills)

In the event of a spill, follow a structured response to ensure safety and proper cleanup.

Spill Detected

Area Clean & Safe

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

